Cas no 89970-01-4 (1,1'-Biphenyl, 2,3',4,5',6-pentamethyl-)

• Product name: 1,1'-Biphenyl, 2,3',4,5',6-pentamethyl-
• CAS No: 89970-01-4
• MF: C₁₇H₂₀
• MW: 224.340704917908
• CID: 584474
• PubChem ID: 20810966

1,1'-Biphenyl, 2,3',4,5',6-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2,3',4,5',6-pentamethyl-
• 2-(3,5-dimethylphenyl)-1,3,5-trimethylbenzene
• DTXSID10609881
• 89970-01-4
• 2,3',4,5',6-Pentamethyl-1,1'-biphenyl

• Inchi： InChI=1S/C17H20/c1-11-6-12(2)10-16(9-11)17-14(4)7-13(3)8-15(17)5/h6-10H,1-5H3
• InChI Key： NRIVYAXEOSBNTO-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1)C2=C(C=C(C=C2C)C)C)C

Computed Properties

• Exact Mass: 224.156500638g/mol
• Monoisotopic Mass: 224.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 0Ų